Cas no 874483-02-0 (Benzenemethanamine, 2-methyl-4-(trifluoromethyl)-, hydrochloride)

• Product Name: Benzenemethanamine, 2-methyl-4-(trifluoromethyl)-, hydrochloride
• CAS No: 874483-02-0
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• CID: 1896983
• PubChem ID: 66860823
• Update Time: 2025-04-21

Benzenemethanamine, 2-methyl-4-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-methyl-4-(trifluoromethyl)-, hydrochloride
• DB-127824
• benzenemethanamine,2-methyl-4-(trifluoromethyl)-,hydrochloride
• KSLIQQMVNYHPCQ-UHFFFAOYSA-N
• SCHEMBL966617
• 874483-02-0
• 2-methyl-4-trifluoromethylbenzylamine hydrochloride

• Inchi： 1S/C9H10F3N.ClH/c1-6-4-8(9(10,11)12)3-2-7(6)5-13;/h2-4H,5,13H2,1H3;1H
• InChI Key： KSLIQQMVNYHPCQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(CN)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 225.0532115Da
• Monoisotopic Mass: 225.0532115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų